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Abstract
Trimethoxymethane (TMOF), also known as trimethyl orthoformate, is the simplest orthoester

and a versatile reagent in organic synthesis.[1][2] Its utility as a protecting group for aldehydes,

a dehydrating agent, and a precursor in the synthesis of pharmaceuticals and specialty

chemicals necessitates a thorough understanding of its physical properties, particularly its

solubility.[1][3][4] This guide provides a detailed overview of the solubility of

trimethoxymethane in various common organic solvents, outlines a general experimental

protocol for solubility determination, and illustrates key chemical pathways involving this

compound.

Physicochemical Properties of Trimethoxymethane
Trimethoxymethane is a colorless, flammable liquid with a characteristic pungent odor.[5][6][7]

It is sensitive to moisture and hydrolyzes in water.[6][8] A summary of its key properties is

presented below.
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Property Value Citations

Chemical Formula C₄H₁₀O₃ [4][6]

Molar Mass 106.12 g/mol [4][6]

Appearance Colorless, clear liquid [1][4][9]

Density ~0.97 g/cm³ (at 20-25°C) [2][3][10]

Boiling Point 101-104°C [3][8][11]

Melting Point -53°C [8][11][12]

Flash Point ~13-15°C [6][8][12]

Solubility Data
Trimethoxymethane exhibits high solubility in a wide range of organic solvents. The term

"miscible," frequently used to describe its solubility, indicates that it is soluble in all proportions.

[1][3] This property is critical for its application as a reagent and solvent in anhydrous reaction

conditions.[4]

Solvent
Chemical
Formula

Type
Quantitative
Solubility

Citations

Ethanol C₂H₅OH Protic, Polar Miscible [1][2][5][6][13]

Diethyl Ether (C₂H₅)₂O Aprotic, Polar Miscible [1][2][5][6][13]

Benzene C₆H₆ Aprotic, Nonpolar Miscible [1][3][10]

Methanol CH₃OH Protic, Polar Soluble [14]

Chloroform CHCl₃ Aprotic, Polar Soluble [14]

Water H₂O Protic, Polar

~10 g/L

(undergoes

hydrolysis)

[8][9][12]

Experimental Protocol for Miscibility Determination
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While specific cited protocols for determining the solubility of trimethoxymethane were not

found in the surveyed literature, a standard method for assessing liquid-liquid miscibility is the

visual titration method. This protocol provides a general framework for such a determination.

Objective: To determine if trimethoxymethane is miscible with a given organic solvent at a

specified temperature (e.g., 25°C).

Materials:

Trimethoxymethane (≥98% purity)

Test solvent (anhydrous grade)

Two 10 mL burettes (Class A)

25 mL Erlenmeyer flask or test tube

Magnetic stirrer and stir bar (optional)

Constant temperature bath

Methodology:

Preparation: Ensure all glassware is clean and dry to prevent premature hydrolysis of the

trimethoxymethane. Maintain the temperature of the reagents and apparatus at 25°C using

a constant temperature bath.

Titration (Solvent into TMOF):

Accurately dispense 5.0 mL of trimethoxymethane into the Erlenmeyer flask.

Slowly add the test solvent from a burette in 0.5 mL increments, swirling the flask

continuously (or using a magnetic stirrer).

After each addition, visually inspect the solution against a well-lit background for any signs

of turbidity, cloudiness, or phase separation (formation of layers), which would indicate

immiscibility.
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Continue the titration until an equal volume of the solvent has been added (1:1 ratio) or

until immiscibility is observed.

Titration (TMOF into Solvent):

Repeat the procedure by titrating trimethoxymethane into 5.0 mL of the test solvent. This

reciprocal determination is crucial to confirm miscibility across a range of concentrations.

Conclusion: If no phase separation or turbidity is observed in either titration up to a 1:1

volume ratio and beyond, the two liquids are considered miscible at that temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b044869?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Prepare Apparatus
(Dry Glassware, 25°C)

Dispense 5.0 mL TMOF
into flask

Add Solvent in 0.5 mL
Increments with Swirling

Visually Inspect for
Turbidity or Phase Separation

Solution is Homogeneous

 No

Turbidity/Phase Separation
Observed

 Yes

Continue Titration?
Conclusion:
Not Miscible

 Yes (V < 5 mL)

Conclusion:
Miscible

 No (V = 5 mL)

Click to download full resolution via product page

General workflow for determining liquid-liquid miscibility.
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Key Chemical Pathways
The utility of trimethoxymethane is defined by its reactivity. Understanding its synthesis and

its role in common organic transformations provides context for its application.

Industrial Synthesis
Trimethoxymethane is produced on an industrial scale via two primary routes. The most

common method is the methanolysis of hydrogen cyanide.[1][7] An alternative pathway

involves the reaction of chloroform with sodium methoxide, which is an application of the

Williamson ether synthesis.[1][7]

Methanolysis Route Williamson Ether Synthesis Route

Hydrogen Cyanide
(HCN)

+

Methanol
(3 eq. CH₃OH)

Trimethoxymethane
HC(OCH₃)₃

Chloroform
(CHCl₃)

+

Sodium Methoxide
(3 eq. NaOCH₃)

Click to download full resolution via product page

Primary industrial synthesis routes for trimethoxymethane.

Application as a Protecting Group
A principal application of trimethoxymethane in organic synthesis is the protection of

aldehydes. It reacts with an aldehyde under acidic conditions to form a dimethyl acetal.[1] This

acetal is stable under basic and neutral conditions but can be easily cleaved by treatment with

aqueous acid to regenerate the aldehyde, making TMOF an effective protecting group.[1]
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+
Trimethoxymethane
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Protection of aldehydes using trimethoxymethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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